Cas no 758721-53-8 (3-amino-2-cyanobut-2-enethioamide)

• Product Name: 3-amino-2-cyanobut-2-enethioamide
• CAS No: 758721-53-8
• MF: C₅H₇N₃S
• MW: 141.194178819656
• MDL: MFCD19204632
• CID: 1775153
• PubChem ID: 55281885
• Update Time: 2025-07-02

3-amino-2-cyanobut-2-enethioamide Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioamide, 3-amino-2-cyano-, (2E)-
• 3-amino-2-cyanobut-2-enethioamide
• (E)-3-amino-2-cyanobut-2-enethioamide
• 758721-53-8
• EN300-196692
• SCHEMBL3865443
• MFCD19204632
• 3-amino-2-cyano-but-2-enethioic acid amide
• (E)-3-amino-2-cyano-but-2-enethioic acid amide
• JQWNLZOXXAMQLU-ONEGZZNKSA-N
• AKOS006341442
• (2E)-3-amino-2-cyanobut-2-enethioamide

• MDL： MFCD19204632
• Inchi： 1S/C5H7N3S/c1-3(7)4(2-6)5(8)9/h7H2,1H3,(H2,8,9)/b4-3+
• InChI Key： JQWNLZOXXAMQLU-ONEGZZNKSA-N
• SMILES： S=C(/C(/C#N)=C(\C)/N)N

Computed Properties

• Exact Mass: 141.03621
• Monoisotopic Mass: 141.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 75.83

Additional information on 3-amino-2-cyanobut-2-enethioamide

Recent Advances in the Study of 3-amino-2-cyanobut-2-enethioamide (CAS: 758721-53-8): A Comprehensive Research Brief

In recent years, the compound 3-amino-2-cyanobut-2-enethioamide (CAS: 758721-53-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioamide and cyano functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The latest research efforts have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 3-amino-2-cyanobut-2-enethioamide against multidrug-resistant bacterial strains. The results demonstrated a potent inhibitory effect on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer potential of 3-amino-2-cyanobut-2-enethioamide. Using in vitro models, researchers observed significant cytotoxicity against several cancer cell lines, including HeLa and MCF-7. The compound was found to induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. These findings suggest its potential as a lead compound for developing novel anticancer agents.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 3-amino-2-cyanobut-2-enethioamide. A 2023 study in Organic & Biomolecular Chemistry reported a high-yield, one-pot synthesis method using readily available starting materials. This method not only improved the scalability of the compound but also reduced the environmental impact by minimizing waste generation. Such innovations are critical for facilitating further preclinical and clinical studies.

In conclusion, the growing body of research on 3-amino-2-cyanobut-2-enethioamide (CAS: 758721-53-8) underscores its multifaceted potential in addressing pressing medical challenges. Its antimicrobial and anticancer properties, coupled with advancements in synthetic methodologies, position it as a promising candidate for future drug development. Continued research efforts will be essential to fully unlock its therapeutic capabilities and translate these findings into clinical applications.